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Profile of MS049

MS049 is a recognized chemical probe developed by the Structural Genomics Consortium (SGC) in

collaboration with the Icahn School of Medicine at Mount Sinai [1]. It is a potent and selective inhibitor of

two specific protein arginine methyltransferases (PRMTs), PRMT4 and PRMT6 [2] [1]. The table below

summarizes its key characteristics:

Property Description

Primary Targets PRMT4 (IC₅₀: 34 nM), PRMT6 (IC₅₀: 43 nM) [2]

Key Activity Potent, selective, and cell-active dual inhibitor of PRMT4 and PRMT6 [2] [1]

Molecular
Formula

C₁₅H₂₄N₂O (Freebase) [1]

Molecular
Weight

248.2 g/mol (Freebase) [1]

CAS Number 2095432-59-8 (Dihydrochloride salt) [2]

Selectivity Highly selective for PRMT4/6 over a wide range of other epigenetic targets (other

PRMTs, PKMTs, DNMTs, etc.) [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s536357?utm_src=pdf-body
https://www.smolecule.com/products/s536357?utm_src=pdf-interest
https://www.smolecule.com/products/s536357?utm_src=pdf-body
https://www.smolecule.com/products/s536357?utm_src=pdf-body
https://www.thesgc.org/chemical-probes/ms049
https://www.invivochem.com/ms049.html
https://www.thesgc.org/chemical-probes/ms049
https://www.invivochem.com/ms049.html
https://www.invivochem.com/ms049.html
https://www.thesgc.org/chemical-probes/ms049
https://www.thesgc.org/chemical-probes/ms049
https://www.thesgc.org/chemical-probes/ms049
https://www.invivochem.com/ms049.html
https://www.invivochem.com/ms049.html
https://www.smolecule.com/products/s536357?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Description

Negative
Control

MS049N is available for use as a negative control compound [1]

Experimental Data & Protocols for MS049

The biological activity of MS049 has been demonstrated in various experimental settings. The following

table outlines key experimental findings and the protocols used to obtain them.

Assay Type
Cell Line /
Model

Tested
Concentrations

Incubation
Duration

Key Experimental Results

Western Blot
Analysis [2]

HEK293

cells

0.1, 1, 10 µM 20 hours Decreased H3R2me2a mark (IC₅₀

= 0.97 ± 0.05 µM)

Western Blot
Analysis [2]

HEK293

cells

0.1, 1, 10, 100 µM 72 hours Decreased Med12 asymmetric

arginine dimethylation (Med12-
Rme2a, IC₅₀ = 1.4 ± 0.1 µM)

The experimental workflow for using MS049 in a cell-based assay to detect changes in histone methylation

marks can be visualized as follows:
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Start Experiment

Plate HEK293 cells

Add MS049 (e.g., 0.1-10 µM)

Incubate (20 hours)

Lyse cells and
collect protein

Perform Western Blot

Probe with
H3R2me2a antibody

Detect signal

Analyze reduction
in H3R2me2a mark

Click to download full resolution via product page
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PRMT Inhibition in Cancer Research Context

Research in related areas underscores the therapeutic potential of PRMT inhibition:

Differentiation Therapy: Inhibition of a different PRMT (PRMT1) by the compound MS023 has been

shown to induce differentiation in colon cancer cells, suggesting that modulating arginine methylation
is a viable strategy for cancer therapy [3].

Screening Methods: Organoid-based screening platforms, like the one cited, are used to identify
epigenetic regulators (including PRMT inhibitors) that affect intestinal stem cell biology and cancer

growth [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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